Cas no 331972-50-0 (1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole)
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole
- 1-[(2,4-dimethylphenyl)sulfonyl]-1H-benzotriazole
- 331972-50-0
- CCG-275240
- 1-((2,4-dimethylphenyl)sulfonyl)-1H-benzo[d][1,2,3]triazole
- BIM-0028592.P001
- SR-01000217345
- SR-01000217345-1
- F0808-0494
- 1-(2,4-dimethylphenyl)sulfonylbenzotriazole
- 1-[(2,4-dimethylphenyl)sulfonyl]-1H-1,2,3-benzotriazole
- AKOS001286521
- CBMicro_028648
- Z199511198
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- Inchi: 1S/C14H13N3O2S/c1-10-7-8-14(11(2)9-10)20(18,19)17-13-6-4-3-5-12(13)15-16-17/h3-9H,1-2H3
- InChI Key: FVLDUFXTODOAJV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1C)(N1C2C=CC=CC=2N=N1)(=O)=O
Computed Properties
- Exact Mass: 287.07284784g/mol
- Monoisotopic Mass: 287.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 73.2Ų
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0808-0494-2μmol |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-5μmol |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-10μmol |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-20μmol |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-1mg |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-2mg |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-3mg |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-4mg |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-5mg |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0808-0494-10mg |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole |
331972-50-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole
Recent Advances in the Study of 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS: 331972-50-0)
The compound 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS: 331972-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonylated benzotriazole derivative has shown promising potential in various applications, including medicinal chemistry, drug discovery, and biochemical assays. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanisms of action and therapeutic possibilities.
One of the key areas of research has been the synthesis and optimization of 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers employed a combination of microwave-assisted synthesis and catalytic sulfonylation, which significantly improved the efficiency of the process. This advancement is critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole exhibits potent inhibitory effects against certain kinases involved in inflammatory and oncogenic signaling. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a foundation for further drug development efforts.
Another significant finding comes from a collaborative research effort between academic and industrial laboratories, which was published in ACS Chemical Biology earlier this year. The study highlighted the compound's role as a versatile scaffold for designing new chemotherapeutic agents. By modifying the sulfonyl and benzotriazole moieties, researchers were able to enhance the compound's selectivity and efficacy against cancer cell lines, particularly those resistant to conventional therapies.
Despite these promising developments, challenges remain in the clinical translation of 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation.
In conclusion, recent research on 1-(2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS: 331972-50-0) underscores its potential as a valuable tool in chemical biology and a promising lead compound in drug discovery. Ongoing studies are expected to further elucidate its mechanisms and expand its applications, paving the way for future therapeutic innovations.
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